N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)-2-[4-(4-chlorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18ClN5OS/c19-13-1-4-15(5-2-13)24-9-7-23(8-10-24)12-18(25)20-14-3-6-16-17(11-14)22-26-21-16/h1-6,11H,7-10,12H2,(H,20,25)
• InChI Key: ZONPOBPDCZJVHC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC3=NSN=C3C=C2)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H18ClN5OS
• Molecular Weight: 387.9 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide, also known as BTA-1, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of benzothiadiazole derivatives and has been studied for its potential applications as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide has been shown to have various biochemical and physiological effects. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF) and cAMP response element-binding protein (CREB) in the brain. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide has also been shown to reduce oxidative stress and inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using various assays. However, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide. One potential area of research is the development of more potent and selective derivatives of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide. Another area of research is the investigation of the long-term effects of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide on the brain and behavior. Additionally, the potential use of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide in combination with other therapeutic agents should be explored. Finally, more studies are needed to fully understand the mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide and its potential therapeutic applications.

Scientific Research Applications

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-chlorophenyl)-1-piperazinyl]acetamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.